6-chloro-2-methyl-1H-indole-5-carboxylic acid
Overview
Description
6-Chloro-2-methyl-1H-indole-5-carboxylic acid is a chemical compound with the empirical formula C10H8ClNO2 . It is a type of indole derivative, which are significant heterocyclic systems in natural products and drugs . Indoles play a main role in cell biology and have various biologically vital properties .
Chemical Reactions Analysis
Indole derivatives, including 6-chloro-2-methyl-1H-indole-5-carboxylic acid, are known to participate in various chemical reactions. For instance, methyl indole-5-carboxylate has been used as a reactant in biosynthesis of inhibitors of protein kinases, metal-free Friedel-Crafts alkylation, preparation of diphenylsulfonium ylides from Martin’s sulfurane, cross dehydrogenative coupling reactions, synthesis of indirubin derivatives, and preparation of aminoindolylacetates .Physical And Chemical Properties Analysis
6-Chloro-2-methyl-1H-indole-5-carboxylic acid is a solid compound . Its empirical formula is C10H8ClNO2 and it has a molecular weight of 209.63 .Scientific Research Applications
Natural Product Synthesis
6-Chloro-2-methyl-1H-indole-5-carboxylic acid can serve as a precursor for synthesizing natural products:
For additional reading, you can find the compound details on Sigma-Aldrich’s website . Additionally, related indole derivatives like indole-6-carboxylic acid and methyl indole-6-carboxylate have their own unique applications.
Future Directions
Indoles, including 6-chloro-2-methyl-1H-indole-5-carboxylic acid, have attracted increasing attention in recent years due to their biological activities . They are being investigated for their potential in the treatment of various disorders in the human body . Future research will likely continue to explore the therapeutic potential of indole derivatives .
Mechanism of Action
Target of Action
6-Chloro-2-methyl-1H-indole-5-carboxylic acid is an indole derivative . Indole derivatives are known to bind with high affinity to multiple receptors, making them useful in developing new therapeutic agents . .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various biological changes . These changes can result in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities .
Result of Action
Indole derivatives are known to have diverse biological activities, suggesting that they can have a wide range of molecular and cellular effects .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-2-methyl-1H-indole-5-carboxylic acid involves the introduction of a chlorine atom at the 6th position of indole, followed by carboxylation at the 5th position. This can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-methylindole", "sodium hypochlorite", "sodium hydroxide", "carbon dioxide", "water", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate" ], "Reaction": [ "1. 2-methylindole is treated with sodium hypochlorite and sodium hydroxide to introduce a chlorine atom at the 6th position of the indole ring.", "2. The resulting 6-chloro-2-methylindole is then treated with carbon dioxide and water under high pressure to introduce a carboxyl group at the 5th position of the indole ring, forming 6-chloro-2-methyl-1H-indole-5-carboxylic acid.", "3. The crude product is extracted with diethyl ether and washed with hydrochloric acid, sodium bicarbonate, and water to remove impurities.", "4. The organic layer is dried over magnesium sulfate and the solvent is removed under reduced pressure to obtain the pure product." ] } | |
CAS RN |
309915-28-4 |
Product Name |
6-chloro-2-methyl-1H-indole-5-carboxylic acid |
Molecular Formula |
C10H8ClNO2 |
Molecular Weight |
209.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
